Cas no 93103-13-0 (4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione)

4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione structure
93103-13-0 structure
Product name:4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione
CAS No:93103-13-0
MF:C9H7FN2S
MW:194.228683710098
CID:1121961
PubChem ID:3022077

4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluorophenyl)-1,3-dihydro-2H-Imidazole-2-thione
    • 4-(2-fluorophenyl)-1,3-dihydroimidazole-2-thione
    • DTXSID20239279
    • 4-(2-Fluorophenyl)-2-mercaptoimidazole
    • AKOS017532371
    • SCHEMBL3347974
    • BRN 5519496
    • 1,3-Dihydro-4-(2-fluorophenyl)-2H-imidazole-2-thione
    • 2H-Imidazole-2-thione, 1,3-dihydro-4-(2-fluorophenyl)-
    • 93103-13-0
    • Inchi: InChI=1S/C9H7FN2S/c10-7-4-2-1-3-6(7)8-5-11-9(13)12-8/h1-5H,(H2,11,12,13)
    • InChI Key: COMZTUHLRQVPAK-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C2=CNC(=S)N2)F

Computed Properties

  • Exact Mass: 194.031
  • Monoisotopic Mass: 194.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 304.5°C at 760 mmHg
  • Flash Point: 137.9°C
  • Refractive Index: 1.682

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